Cas no 886989-80-6 ( )
structure
Product Name:
CAS No:886989-80-6
MF:C9H14F6O2
MW:268.196684360504
CID:880999
PubChem ID:53430948
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 8,8,8-trifluoro-7-(trifluoromethyl)octane-1,7-diol
- 8,8,8-TRIFLUORO-7-TRIFLUOROMETHYL-OCTANE-1,7-DIOL
- 886989-80-6
- 1,7-Octanediol, 8,8,8-trifluoro-7-(trifluoromethyl)-
- SCHEMBL4143122
- DTXSID60700276
-
-
- Inchi： 1S/C9H14F6O2/c10-8(11,12)7(17,9(13,14)15)5-3-1-2-4-6-16/h16-17H,1-6H2
- InChI Key： KXXYOKWKLSYEEX-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(CCCCCCO)O)(F)F
Computed Properties
- Exact Mass: 268.08979866g/mol
- Monoisotopic Mass: 268.08979866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 40.5Ų
Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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